Cas no 2639441-25-9 (tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate)

• Product Name: tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate
• CAS No: 2639441-25-9
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 5666149
• PubChem ID: 165904167
• Update Time: 2025-06-12

tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27729918
• 2639441-25-9
• tert-butyl 3-[(2-amino-4,5-dimethoxyphenyl)formamido]propanoate
• tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate

• Inchi： 1S/C16H24N2O5/c1-16(2,3)23-14(19)6-7-18-15(20)10-8-12(21-4)13(22-5)9-11(10)17/h8-9H,6-7,17H2,1-5H3,(H,18,20)
• InChI Key： MVJDVFKSSBKLML-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C1C=C(C(=CC=1N)OC)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.9Ų

Additional information on tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate

Introduction to Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate (CAS No. 2639441-25-9)

Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate, a compound with the chemical identifier CAS No. 2639441-25-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and an amido-propanoate moiety, contribute to its unique reactivity and biological profile.

The synthesis and characterization of Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate involve meticulous planning and execution to ensure high yield and purity. The use of advanced synthetic techniques, such as protecting group strategies and transition-metal-catalyzed reactions, has been instrumental in achieving the desired molecular architecture. These methodologies not only enhance the efficiency of the synthetic process but also minimize unwanted side reactions, thereby ensuring the integrity of the final product.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules containing aromatic rings with amino and methoxy substituents. The compound Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate fits within this category, as it incorporates a phenyl ring substituted with amino groups at position 2 and methoxy groups at positions 4 and 5. This specific substitution pattern has been shown to influence the molecule's interactions with biological targets, making it a promising candidate for further investigation.

The tert-butyl group in Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate plays a crucial role in modulating the compound's physicochemical properties. This bulky group can enhance solubility in certain solvents and improve metabolic stability, which are critical factors in drug development. Additionally, the amido-propanoate moiety contributes to the molecule's overall polarity and hydrogen bonding capabilities, which can be exploited for designing molecules with enhanced binding affinity to biological targets.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of molecules in drug discovery. Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate has been subjected to various biochemical assays to evaluate its interaction with enzymes and receptors. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, making it a valuable scaffold for further derivatization and optimization.

The field of medicinal chemistry has seen significant advancements in the development of computational tools for predicting molecular properties and designing novel compounds. These tools have been utilized to model Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate and assess its potential as a lead compound. The integration of experimental data with computational predictions has provided valuable insights into the molecule's behavior and has guided subsequent synthetic efforts.

In conclusion, Tert-butyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate (CAS No. 2639441-25-9) represents a compelling example of how structural features can be tailored to achieve desired pharmacological properties. The combination of its unique substituents and synthetic accessibility makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.